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Compound of Interest

Compound Name: 2-Methoxybenzaldehyde oxime

CAS No.: 29577-53-5

Cat. No.: B1587964 Get Quote

Executive Summary
This guide outlines the mandatory disposal procedures for 2-Methoxybenzaldehyde oxime
(CAS: 529-33-9 / Generic Aromatic Oxime).[1] While often classified as a standard organic

solid, oximes possess specific thermal and chemical instabilities—specifically the labile N-O

bond—that require strict segregation from acids and oxidizers.

Immediate Action Required:

Do NOT dispose of down the drain.[2]

Do NOT mix with strong acids (risk of hydrolysis to hydroxylamine).[3]

Do NOT mix with oxidizing agents (risk of exothermic reaction).

Segregate as "Solid Organic Waste – Toxic/Irritant."

Chemical Profile & Hazard Identification
Understanding the physicochemical properties of this compound is the foundation of a self-

validating safety system.
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Parameter Specification Operational Implication

Chemical Name
2-Methoxybenzaldehyde

oxime
Target Compound

Functional Group Oxime (-CH=N-OH)

Thermal Instability: The N-O

bond is energetically weak.[4]

[1] Heating confined material

can lead to rapid

decomposition.

Physical State
Solid (Low Melting Point ~40-

45°C)

Storage Alert: May melt in hot

labs.[4][1] Store cool to

maintain solid phase for easier

disposal.

Primary Hazards Skin/Eye Irritant (H315, H319)

Standard PPE (Nitrile gloves,

safety glasses) is mandatory.

[4][1]

Reactivity Acid-Sensitive

Hydrolyzes in acidic media to

release hydroxylamine salts

(potential explosion hazard).[4]

[1]

Waste Class Non-Halogenated Organic
Dispose via high-temperature

incineration.[4][1]

Pre-Disposal Assessment & Segregation
The following logic flow ensures that the waste is correctly classified before it enters the waste

stream. This prevents dangerous cross-contamination.

Waste Stream Decision Logic
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Waste Assessment:
2-Methoxybenzaldehyde Oxime

Check Physical State

Solid Phase
(Below 40°C)

Intact Solid

Melted/Dissolved
(Above 40°C or in Solvent)

Melted/Solution

Check Contaminants

Mixed with Acids?

Verify Purity

CRITICAL HAZARD:
Potential Hydroxylamine Formation.

Do NOT Seal. Contact Safety Officer.

YES (Danger)

Standard Disposal:
Non-Halogenated Organic Waste

NO (Pure/Solvent Only)

Label: 'Organic Waste'
Add: 'Contains Oximes'

Click to download full resolution via product page

Figure 1: Decision logic for classifying oxime waste.[1] Note the critical checkpoint for acid

contamination.

Detailed Disposal Protocol
Phase 1: Segregation (The "Why" and "How")
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The Mechanism of Danger: Oximes are susceptible to hydrolysis.[5] In the presence of strong

acids (e.g., HCl, H₂SO₄), 2-Methoxybenzaldehyde oxime hydrolyzes to regenerate the parent

aldehyde and Hydroxylamine (NH₂OH).[1]

Risk:[2][3][6][7][8][9][10] Hydroxylamine is thermally unstable and mutagenic. If an acidic

waste bottle containing oximes is sealed and left to stand, pressure can build up, or the

hydroxylamine can react violently with other metals or organics in the waste stream.

Protocol:

Dedicated Container: Use a dedicated solid waste container (wide-mouth HDPE jar) if

generating >50g.

Compatibility Check: Ensure the container has never held oxidizing acids (Nitric, Perchloric).

Phase 2: Packaging[2]
Primary Containment:

Solids: Place the oxime in a clear polyethylene bag or a screw-top HDPE jar.

Solutions: If dissolved in organic solvent (e.g., Methanol, Ethyl Acetate), use a standard

solvent waste carboy (HDPE or Glass).

Secondary Containment: Place the primary container inside a secondary tray during transfer

to prevent spills.

Phase 3: Labeling
Proper labeling is the primary line of defense for waste handlers.

Standard Tag: Hazardous Waste - Organic.

Constituents: Write "2-Methoxybenzaldehyde oxime" clearly.

Hazard Checkboxes: Check "Irritant" and "Toxic."

Special Note: Add a comment: "Oxime - Do not mix with strong acids."
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Phase 4: Storage & Pickup
Temperature: Store in a cool, well-ventilated waste cabinet. Avoid areas near heating ducts

or direct sunlight (due to low melting point).

Timeline: Request pickup within 90 days (standard RCRA compliance).

Emergency Contingencies
Spill Management (Solid)[2]

Isolate: Evacuate the immediate area of non-essential personnel.

PPE: Wear nitrile gloves, lab coat, and safety goggles. Use a dust mask (N95) if powder is

fine.

Contain: Gently cover the spill with a compatible absorbent pad or damp paper towels to

prevent dust generation.

Clean: Scoop material into a disposal bag. Wipe the surface with a mild soap solution.

Disposal: Treat the cleanup materials as hazardous chemical waste (follow Section 4).

Accidental Acid Mixing
If 2-Methoxybenzaldehyde oxime is accidentally mixed with strong acid:

Do NOT Cap: Do not seal the container. Pressure may build.[3]

Ventilate: Move the container to the back of a fume hood.

Notify: Contact your facility's EHS (Environmental Health & Safety) officer immediately for

neutralization assistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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